Cas no 263369-88-6 (Chlorobis(2-methoxyphenyl)phosphine)

• Product Name: Chlorobis(2-methoxyphenyl)phosphine
• CAS No: 263369-88-6
• MF: C₁₄H₁₄ClO₂P
• MW: 280.686523914337
• MDL: MFCD08064037
• CID: 92641
• PubChem ID: 329762916
• Update Time: 2025-10-31

Chlorobis(2-methoxyphenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Chlorobis(2-methoxyphenyl)phosphine
• Bis(2-methoxyphenyl)chlorophosphine,
• BIS(2-METHOXYPHENYL)CHLORPHOSPHINE
• bis(o-methoxyphenyl)chlorophosphine
• bis-(o-methoxyphenyl)chlorophosphine
• chloridodi(o-anisyl)phosphine
• chloro(bis)o-methoxyphenylphosphine
• Chlorobis(o-methoxyphenyl)phosphine
• chloro-di-(2-methoxyphenyl)phosphine
• chlorodi(o-methoxyphenyl)phosphine
• Bis(2-methoxyphenyl)chlorophosphine, 95%
• 263369-88-6
• chloro-bis(2-methoxyphenyl)phosphane
• AKOS037646246
• PEKLJSZEUFVLKO-UHFFFAOYSA-N
• MFCD08064037
• AS-67574
• CHLOROBIS(2-METHOXYPHENYL)PHOSPHANE
• Bis(2-methoxyphenyl)chlorophosphine
• Phosphinous chloride, P,P-bis(2-methoxyphenyl)-
• SCHEMBL889796
• G78823

• MDL： MFCD08064037
• Inchi： 1S/C14H14ClO2P/c1-16-11-7-3-5-9-13(11)18(15)14-10-6-4-8-12(14)17-2/h3-10H,1-2H3
• InChI Key： PEKLJSZEUFVLKO-UHFFFAOYSA-N
• SMILES： ClP(C1C=CC=CC=1OC)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 280.04200
• Monoisotopic Mass: 280.0419944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 109-113 °C
• Boiling Point: 408.4°Cat760mmHg
• Flash Point: 200.8°C
• Water Partition Coefficient: Reacts with water.
• PSA: 32.05000
• LogP: 3.29030
• Solubility: React with water
• Sensitiveness: Moisture Sensitive

Chlorobis(2-methoxyphenyl)phosphine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN3261
• WGK Germany：1
• Hazard Category Code： 14-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8

Additional information on Chlorobis(2-methoxyphenyl)phosphine

Chlorobis(2-methoxyphenyl)phosphine (CAS No. 263369-88-6): A Versatile Phosphorus Ligand in Modern Catalysis and Organic Synthesis

Chlorobis(2-methoxyphenyl)phosphine, identified by its CAS number 263369-88-6, is a significant organophosphorus compound that has garnered considerable attention in the field of chemical research and industrial applications. This bidentate phosphine ligand, characterized by its two 2-methoxyphenyl groups coordinated to a central phosphorus atom, exhibits remarkable versatility in catalytic systems and organic transformations. The unique structural and electronic properties of this compound make it an invaluable tool in the synthesis of complex molecules, particularly in transition metal-catalyzed reactions.

The utility of Chlorobis(2-methoxyphenyl)phosphine stems from its ability to form stable complexes with various transition metals, such as palladium, nickel, and copper. These metal complexes are widely employed in cross-coupling reactions, which are fundamental to modern organic synthesis. For instance, the Pd-catalyzed Suzuki-Miyaura coupling reaction, a cornerstone of carbon-carbon bond formation, benefits significantly from the use of this ligand due to its ability to enhance both the efficiency and selectivity of the reaction. Recent studies have demonstrated that the methoxy substituents in the phenyl rings contribute to steric and electronic tuning, allowing for precise control over reaction outcomes.

In addition to its role in cross-coupling reactions, Chlorobis(2-methoxyphenyl)phosphine has been explored in other catalytic processes, including hydrogenation and oxidation reactions. The phosphorus center's ability to stabilize reactive intermediates while maintaining good ligand mobility makes it an excellent choice for these transformations. For example, in hydrofunctionalization reactions, the ligand can facilitate the addition of hydrogen or other nucleophiles to unsaturated substrates with high regioselectivity. This has opened up new avenues for the synthesis of fine chemicals and pharmaceutical intermediates.

The growing interest in sustainable chemistry has also highlighted the importance of Chlorobis(2-methoxyphenyl)phosphine as a ligand that promotes greener synthetic methodologies. Researchers have reported its use in catalytic systems that minimize waste and energy consumption. For instance, water-based catalytic systems incorporating this ligand have been developed for various organic transformations, reducing reliance on hazardous solvents and improving overall environmental compatibility. Such innovations align with the broader goals of green chemistry and underscore the compound's relevance in modern industrial applications.

Another area where Chlorobis(2-methoxyphenyl)phosphine has shown promise is in the field of polymer chemistry. Transition metal complexes derived from this ligand have been employed as catalysts for polymerization reactions, leading to the development of novel polymers with tailored properties. These polymers find applications in various sectors, including coatings, adhesives, and biodegradable materials. The ability of this ligand to modulate catalyst activity and selectivity has been crucial in achieving polymers with desired mechanical and thermal characteristics.

The pharmaceutical industry has also recognized the potential of Chlorobis(2-methoxyphenyl)phosphine as a building block for drug discovery and development. Its incorporation into pharmacophores has led to the identification of novel therapeutic agents with enhanced efficacy and reduced side effects. For instance, derivatives of this ligand have been investigated as potential inhibitors of enzymes involved in metabolic disorders and cancer pathways. The precise structural features of these derivatives allow for targeted interactions with biological receptors, making them promising candidates for further development.

The synthesis of Chlorobis(2-methoxyphenyl)phosphine itself is another area of active research. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Modern synthetic routes often involve multi-step sequences that highlight the compound's versatility as a synthetic intermediate. These developments have not only improved production efficiency but also opened up new possibilities for functionalizing the ligand further to tailor its properties for specific applications.

In conclusion, Chlorobis(2-methoxyphenyl)phosphine (CAS No. 263369-88-6) is a multifaceted compound with broad utility across various domains of chemistry. Its role as a catalyst ligand in transition metal complexes has been instrumental in advancing synthetic methodologies, particularly in cross-coupling reactions and polymerization processes. The growing emphasis on sustainable chemistry has further reinforced its importance as a tool for developing greener synthetic routes. Additionally, its applications in pharmaceuticals highlight its potential as a key intermediate in drug discovery and development. As research continues to uncover new applications for this compound, its significance is expected to grow even further.